Cas no 1094483-64-3 (5-(2-Iodophenyl)-3-methyl-1H-1,2,4-triazole)

• Product Name: 5-(2-Iodophenyl)-3-methyl-1H-1,2,4-triazole
• CAS No: 1094483-64-3
• MF: C₉H₈IN₃
• MW: 285.084393501282
• CID: 5054392
• Update Time: 2025-08-05

5-(2-Iodophenyl)-3-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-iodophenyl)-3-methyl-1H-1,2,4-triazole
• NE29532
• 3-(2-iodophenyl)-5-methyl-1H-1,2,4-triazole
• Z1250208642
• 5-(2-Iodophenyl)-3-methyl-1H-1,2,4-triazole

• Inchi： 1S/C9H8IN3/c1-6-11-9(13-12-6)7-4-2-3-5-8(7)10/h2-5H,1H3,(H,11,12,13)
• InChI Key： DLXWNPSNQFIVFW-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C1=NNC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6

Additional information on 5-(2-Iodophenyl)-3-methyl-1H-1,2,4-triazole

Research Brief on 5-(2-Iodophenyl)-3-methyl-1H-1,2,4-triazole (CAS: 1094483-64-3): Recent Advances and Applications in Chemical Biology and Medicine

The compound 5-(2-Iodophenyl)-3-methyl-1H-1,2,4-triazole (CAS: 1094483-64-3) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This heterocyclic compound, featuring a 1,2,4-triazole core with iodophenyl and methyl substituents, has demonstrated promising pharmacological properties in recent studies. Its structural features make it a versatile scaffold for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

Recent investigations have focused on the synthetic optimization of 1094483-64-3, with several research groups reporting improved yields through palladium-catalyzed cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the synthetic protocol could achieve yields exceeding 85%, while maintaining excellent purity (>99%) as confirmed by HPLC and NMR analysis. These advances in synthesis have facilitated more extensive biological evaluation of this compound.

In pharmacological studies, 5-(2-Iodophenyl)-3-methyl-1H-1,2,4-triazole has shown notable activity as a potential anticancer agent. Mechanistic studies indicate that the compound may function through multiple pathways, including inhibition of protein kinases involved in cell proliferation and induction of apoptosis in various cancer cell lines. Particularly interesting is its selective activity against certain tyrosine kinase receptors, with IC50 values in the low micromolar range for specific cancer targets.

The compound's potential applications extend beyond oncology. Recent preclinical studies suggest neuroprotective effects in models of neurodegenerative diseases, possibly through modulation of oxidative stress pathways. Additionally, its structural features make it a candidate for development as an antimicrobial agent, with preliminary data showing activity against drug-resistant bacterial strains. These diverse biological activities highlight the compound's potential as a multipharmacological agent.

Current research challenges include optimizing the compound's pharmacokinetic properties and target selectivity. Several research groups are exploring structural analogs to improve bioavailability while maintaining therapeutic efficacy. The iodine substituent in particular offers opportunities for further derivatization or for use in radiolabeling applications, potentially enabling the development of diagnostic tools alongside therapeutic agents.

Looking forward, 5-(2-Iodophenyl)-3-methyl-1H-1,2,4-triazole represents an important case study in the rational design of multifunctional pharmaceutical agents. Its continued investigation may yield valuable insights into structure-activity relationships for triazole-containing compounds and contribute to the development of novel therapeutic strategies for complex diseases.